Eggmanone
Eggmanone
Eggmanone is a Hedgehog inhibitor. It acts by exerting Its Hh-inhibitory effects downstream of smo.
Brand Name:
Vulcanchem
CAS No.:
505068-32-6
VCID:
VC0526931
InChI:
InChI=1S/C20H20N2O2S3/c1-12(2)10-22-19(24)17-13-6-3-4-7-15(13)27-18(17)21-20(22)26-11-14(23)16-8-5-9-25-16/h5,8-9H,1,3-4,6-7,10-11H2,2H3
SMILES:
CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CS3)SC4=C2CCCC4
Molecular Formula:
C20H20N2O2S3
Molecular Weight:
416.6 g/mol
Eggmanone
CAS No.: 505068-32-6
Inhibitors
VCID: VC0526931
Molecular Formula: C20H20N2O2S3
Molecular Weight: 416.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 505068-32-6 |
|---|---|
| Product Name | Eggmanone |
| Molecular Formula | C20H20N2O2S3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | 3-(2-methylprop-2-enyl)-2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C20H20N2O2S3/c1-12(2)10-22-19(24)17-13-6-3-4-7-15(13)27-18(17)21-20(22)26-11-14(23)16-8-5-9-25-16/h5,8-9H,1,3-4,6-7,10-11H2,2H3 |
| Standard InChIKey | XAKJIQPEGSCYIP-UHFFFAOYSA-N |
| SMILES | CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CS3)SC4=C2CCCC4 |
| Canonical SMILES | CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=CS3)SC4=C2CCCC4 |
| Appearance | Solid powder |
| Description | Eggmanone is a Hedgehog inhibitor. It acts by exerting Its Hh-inhibitory effects downstream of smo. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Eggmanone; Egm; |
| Reference | 1: Xie C, Ramirez A, Wang Z, Chow MSS, Hao J. A simple and sensitive HPLC-MS/MS method for quantification of eggmanone in rat plasma and its application to pharmacokinetics. J Pharm Biomed Anal. 2018 May 10;153:37-43. doi: 10.1016/j.jpba.2018.01.009. Epub 2018 Feb 11. PubMed PMID: 29459234. 2: Hempel JE, Cadar AG, Hong CC. Development of thieno- and benzopyrimidinone inhibitors of the Hedgehog signaling pathway reveals PDE4-dependent and PDE4-independent mechanisms of action. Bioorg Med Chem Lett. 2016 Apr 15;26(8):1947-53. doi: 10.1016/j.bmcl.2016.03.013. Epub 2016 Mar 7. PubMed PMID: 26976215; PubMed Central PMCID: PMC5147493. 3: Williams CH, Hempel JE, Hao J, Frist AY, Williams MM, Fleming JT, Sulikowski GA, Cooper MK, Chiang C, Hong CC. An in vivo chemical genetic screen identifies phosphodiesterase 4 as a pharmacological target for hedgehog signaling inhibition. Cell Rep. 2015 Apr 7;11(1):43-50. doi: 10.1016/j.celrep.2015.03.001. Epub 2015 Mar 26. PubMed PMID: 25818300; PubMed Central PMCID: PMC4394042. |
| PubChem Compound | 1158635 |
| Last Modified | Nov 11 2021 |
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